5-Methyl-pyridazine-4-carboxylic acid ethyl ester
Cat. No. B1317238
Key on ui cas rn:
92929-53-8
M. Wt: 166.18 g/mol
InChI Key: IXOIGNZETIAWGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08148380B2
Procedure details
To a solution of ethyl 5-methylpyridazine-4-carboxylate (240 mg, 1.4 mmol) in H2O/THF was added 7.5 N aq. NaOH (1.25 eq, 0.25 mL) and the mixture was stirred for 1 hour at 60° C. Concentrated HCl was added to pH 2 and subsequently the volatiles were removed in vacuo. The residue was first stirred with EtOAc and the solids were collected by filtration. Then stirred with THF and the solids were again collected by filtration. The solids were extracted with MeOH and removal of the volatiles afforded 5-methylpyridazine-4-carboxylic acid (358 mg) as a brown solid.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:3]([C:8]([O:10]CC)=[O:9])=[CH:4][N:5]=[N:6][CH:7]=1.[OH-].[Na+].Cl>O.C1COCC1>[CH3:1][C:2]1[C:3]([C:8]([OH:10])=[O:9])=[CH:4][N:5]=[N:6][CH:7]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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240 mg
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|
Type
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reactant
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|
Smiles
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CC=1C(=CN=NC1)C(=O)OCC
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Name
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Quantity
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0.25 mL
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|
Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
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Smiles
|
O.C1CCOC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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|
Smiles
|
Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred for 1 hour at 60° C
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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subsequently the volatiles were removed in vacuo
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STIRRING
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Type
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STIRRING
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Details
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The residue was first stirred with EtOAc
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FILTRATION
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Type
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FILTRATION
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|
Details
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the solids were collected by filtration
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STIRRING
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Type
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STIRRING
|
|
Details
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Then stirred with THF
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FILTRATION
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Type
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FILTRATION
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|
Details
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the solids were again collected by filtration
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The solids were extracted with MeOH and removal of the volatiles
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
|
|
Smiles
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CC=1C(=CN=NC1)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 358 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 185.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
